4-[(1-Cyclohexylpropylamino)methyl]benzoic acid

• IUPAC Name: 4-[(1-cyclohexylpropylamino)methyl]benzoic acid
• InChI: InChI=1S/C17H25NO2/c1-2-16(14-6-4-3-5-7-14)18-12-13-8-10-15(11-9-13)17(19)20/h8-11,14,16,18H,2-7,12H2,1H3,(H,19,20)
• InChI Key: SQIFWXGPDDXXCO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1CCCCC1)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

4-[(1-Cyclohexylpropylamino)methyl]benzoic acid, also known as CPPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPPB is a selective antagonist of the nociceptin/orphanin FQ peptide (NOP) receptor, which is involved in the regulation of pain, anxiety, and stress responses.

Scientific Research Applications

4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has been studied for its potential therapeutic applications in a variety of conditions, including pain, anxiety, depression, and drug addiction. In animal models, 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has been shown to reduce pain sensitivity and anxiety-like behavior. 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has also been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine.

Mechanism of Action

4-[(1-Cyclohexylpropylamino)methyl]benzoic acid acts as a selective antagonist of the NOP receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. The NOP receptor is involved in the regulation of pain, anxiety, and stress responses. By blocking the NOP receptor, 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid can modulate these physiological processes.
Biochemical and Physiological Effects:
4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has been shown to reduce pain sensitivity and anxiety-like behavior in animal models. 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has also been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine. The biochemical and physiological effects of 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid are thought to be mediated by its selective antagonism of the NOP receptor.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid in lab experiments is its selectivity for the NOP receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other physiological processes. However, 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid. One area of interest is the potential use of 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid in the treatment of chronic pain. Another area of interest is the potential use of 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid in the treatment of drug addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid and its potential therapeutic applications.

Synthesis Methods

4-[(1-Cyclohexylpropylamino)methyl]benzoic acid can be synthesized by reacting 4-carboxybenzaldehyde with cyclohexylpropylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with formaldehyde to yield 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid. The synthesis of 4-[(1-Cyclohexylpropylamino)methyl]benzoic acid has been optimized to increase the yield and purity of the compound.